Cas no 475288-19-8 (1-(5-methoxy-3-pyridinyl)-3-Buten-1-one)

1-(5-methoxy-3-pyridinyl)-3-Buten-1-one structure
475288-19-8 structure
Product Name:1-(5-methoxy-3-pyridinyl)-3-Buten-1-one
CAS No:475288-19-8
MF:C10H11NO2
MW:177.199842691422
CID:1020207
PubChem ID:45091253
Update Time:2025-04-20

1-(5-methoxy-3-pyridinyl)-3-Buten-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(5-methoxy-3-pyridinyl)-3-Buten-1-one
    • 3-Buten-1-one,1-(5-methoxy-3-pyridinyl)-(9CI)
    • DB-271500
    • 3-BUTEN-1-ONE, 1-(5-METHOXY-3-PYRIDINYL)-
    • 475288-19-8
    • Inchi: 1S/C10H11NO2/c1-3-4-10(12)8-5-9(13-2)7-11-6-8/h3,5-7H,1,4H2,2H3
    • InChI Key: SWCVHPOVHONFGR-UHFFFAOYSA-N
    • SMILES: O(C)C1=CN=CC(=C1)C(CC=C)=O

Computed Properties

  • Exact Mass: 177.078978594g/mol
  • Monoisotopic Mass: 177.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 39.2Ų
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent